Cas no 506420-79-7 (D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI))
506420-79-7 structure
Product Name:D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI)
CAS No:506420-79-7
MF:C8H13NO2
MW:155.194322347641
CID:934055
PubChem ID:97048091
Update Time:2025-04-19
D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
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- D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI)
- (2R,3S)-3-Cyclopropylpyrrolidine-2-carboxylic acid
- 506420-79-7
-
- Inchi: 1S/C8H13NO2/c10-8(11)7-6(3-4-9-7)5-1-2-5/h5-7,9H,1-4H2,(H,10,11)/t6-,7+/m0/s1
- InChI Key: QQGTVBMZYONHPG-NKWVEPMBSA-N
- SMILES: OC([C@H]1[C@@H](CCN1)C1CC1)=O
Computed Properties
- Exact Mass: 155.094628657g/mol
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 49.3Ų
D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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